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Thermodynamic Properties of Beryllium Sulfate:
A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the thermodynamic
properties of beryllium sulfate (BeSOa4) and its hydrated forms at various temperatures. The
following sections detail key thermodynamic parameters, the experimental protocols used for
their determination, and a summary of the data in structured tables to facilitate comparison and
application in research and development.

Thermodynamic Data of Anhydrous Beryllium
Sulfate (a-BeS0a4)

The thermodynamic properties of the alpha crystalline phase of anhydrous beryllium sulfate
have been determined over a wide range of temperatures. The data presented here is sourced
from the NIST-JANAF Thermochemical Tables.[1]

The temperature dependence of the heat capacity (Cp°), standard enthalpy of formation (AH®),
and standard molar entropy (S°) can be calculated using the Shomate equation:

e Cp°=A+Bt+Ct?2+D*t® + E/t?
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e H°-H°298.15 = At + Bt?/2 + Ct3/3 + Dt*/4 - E/t + F - H
e S°=AIn(t) + Bt + Ct%/2 + Dt3/3 - E/(2*t?) + G
where t = Temperature (K) / 1000, and A, B, C, D, E, F, G, and H are the Shomate coefficients.

Table 1: Shomate Equation Coefficients for Anhydrous Beryllium Sulfate (a-phase)[1]

Tempe
rature
Range

(K)

298.15 122.388 -49.991 138.682 -32.913 -2.9574 -1246.1 218.414 -1200.8
- 900 3 27 9 98 86 79 0 08

Table 2: Thermodynamic Properties of Anhydrous Beryllium Sulfate (a-phase) at Different

Temperatures[1]
Gibbs Energy
. Standard Enthalpy, H° - .
Temperature Heat Capacity, Function, -[G°
Molar Entropy, H°298.15
(K) Cp° (J/mol-K) - H°298.15]IT
S° (J/imol-K) (kd/mol)
(J/mol-K)
298.15 85.63 77.86 0.00 77.86
300 86.12 78.44 0.14 77.99
400 104.0 105.9 9.73 81.59
500 116.1 130.5 20.75 88.96
600 127.0 152.6 32.91 97.75
700 138.0 173.0 46.16 107.1
800 149.7 192.2 60.54 116.5
900 162.1 210.5 76.12 125.9
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Thermodynamic Data of Beryllium Sulfate Hydrates

Comprehensive temperature-dependent thermodynamic data for the hydrated forms of
beryllium sulfate are not as readily available. However, key thermodynamic parameters at
standard conditions (298.15 K) and information on dehydration have been reported. Beryllium
sulfate commonly exists as a tetrahydrate (BeSOa4-4Hz0).

Table 3: Thermodynamic Properties of Beryllium Sulfate Tetrahydrate (BeSO4-4H20) at
298.15 K

Property Value Unit Reference

Standard Enthalpy of

_ -2453.9 kJ/mol [2]
Formation (AHf°)
Standard Molar

238.5 J/mol-K [3]

Entropy (S°)
Heat Capacity (Cp°) ~280 J/mol-K [3]
Enthalpy of
Dehydration (to 171.9 kJ/mol [415]

anhydrous BeSOa4)

The tetrahydrate undergoes stepwise dehydration upon heating, losing two water molecules at
approximately 110 °C to form the dihydrate (BeSOa4-2H20), with complete dehydration to the
anhydrous form occurring at around 400 °C.[3]

Experimental Protocols

The determination of the thermodynamic properties of beryllium sulfate has been accomplished
using precise calorimetric techniques. The following sections describe the general principles of
the key experimental methods employed.

Adiabatic Calorimetry

Adiabatic calorimetry is a technique used to measure the heat capacity of a substance as a
function of temperature. The fundamental principle is to maintain a near-zero temperature
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difference between the sample container (calorimeter) and its surroundings (an adiabatic
shield).

Methodology:

Sample Preparation: A known mass of the beryllium sulfate sample is sealed in a calorimeter
vessel.

Apparatus Setup: The calorimeter is placed within an adiabatic shield. The temperature of
the shield is controlled to precisely match the temperature of the calorimeter throughout the
experiment, thus preventing any heat exchange with the surroundings.

Heating: A measured amount of electrical energy is supplied to a heater within the
calorimeter, causing a small increase in the sample's temperature.

Temperature Measurement: The temperature of the sample is precisely measured before
and after the energy input using a calibrated thermometer (e.g., a platinum resistance
thermometer).

Data Analysis: The heat capacity (Cp) is calculated from the electrical energy supplied (Q),
the mass of the sample (m), and the resulting temperature change (AT) using the formula Cp
=Q/(m* AT). This process is repeated over a range of temperatures to determine the
temperature dependence of the heat capacity.

Bunsen-type Ice Calorimetry

The Bunsen-type ice calorimeter is an isothermal calorimeter used to measure enthalpy
changes at the melting point of a substance, typically water (0 °C). It relies on the volume
change that occurs during the phase transition of ice to water.

Methodology:

o Calorimeter Preparation: The inner vessel of the calorimeter is surrounded by a mantle of ice
in equilibrium with water.

o Sample Introduction: A heated sample of beryllium sulfate at a known initial temperature is
dropped into the central tube of the calorimeter.
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o Heat Transfer and Melting: The heat from the sample is transferred to the ice-water mixture,
causing a certain amount of ice to melt.

» Volume Change Measurement: The melting of ice results in a decrease in volume, as water
is denser than ice. This volume change is measured by observing the displacement of a
mercury column in a connected capillary tube.

o Enthalpy Calculation: The enthalpy change of the sample from its initial temperature to 0 °C
is directly proportional to the volume change of the mercury. The calorimeter is calibrated
using a substance with a known enthalpy change.

Visualizations
General Experimental Workflow for Calorimetry

The following diagram illustrates the general workflow for determining thermodynamic
properties using calorimetry.
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Caption: General experimental workflow for calorimetric determination of thermodynamic
properties.

This guide provides a foundational understanding of the thermodynamic properties of beryllium
sulfate. For more specific applications, it is recommended to consult the primary literature cited.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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